Cas no 548-80-1 (Chromotrope 2B)

• Product Name: Chromotrope 2B
• CAS No: 548-80-1
• MF: C₁₆H₉N₃Na₂O₁₀S₂
• MW: 513.36630320549
• MDL: MFCD00003951
• CID: 82497
• PubChem ID: 24856430
• Update Time: 2025-07-31

Chromotrope 2B Chemical and Physical Properties

Names and Identifiers

• Chromotrope 2B
• 4,5-Dihydroxy-3-(p-nitrophenylazo)-2,7-naphthalenedisulfonic acid, disodium salt
• Acid Red 176~C.I. 16575
• C.I. 16575
• Chromotrop 2 B
• disodium 4,5-dihydroxy-3-(p-nitrophenylazo)naphthalene-2,7-disulphonate
• Chromotrope
• Acid Red 176
• P-NITROBENZENE-AZOCHROMOTROPIC ACID
• 2-(4-Nitrophenylazo)chromotropic acid disodium salt
• disodium,(3E)-5-hydroxy-3-[(4-nitrophenyl)hydrazinylidene]-4-oxonaphthalene-2,7-disulfonate
• Benzoylhypacoitine
• Chromatrope 2B
• Chromotrope 2B disodium salt
• Chromotrope Red 4B
• CI#16575
• Khromotrop 2B
• Naphtocard Fast Red 3B
• p-Nitrobenzeneazochromotropic acid sodium salt
• 7-naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(4-nitrophenyl)azo]- disodium
• Chromotropic acid 2B
• 2,7-Naphthalenedisulfonic acid,4,5-dihydroxy-3-[(4-nitrophenyl)azo-]-,disodium salt
• 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(4-nitrophenyl)azo-]-, disodium salt
• SCHEMBL590957
• A830391
• disodium 3-[(4-nitrophenyl)hydrazinylidene]-5-oxidanyl-4-oxidanylidene-naphthalene-2,7-disulfonate
• C.I. Acid Red 176, disodium salt
• NSC-45542
• 4,5-DIHYDROXY-3-(2-(4-NITROPHENYL)DIAZENYL)-2,7-NAPHTHALENEDISULFONIC ACID SODIUM SALT (1:2)
• Ethanone, 1-(3,4-dihydro-6,7-dimethoxy-1-methylene-2(1H)-isoquinolinyl)-
• CR-2B
• PCR 2B
• Q27269278
• 81Y8BW5764
• EINECS 208-959-9
• Chromotrope 2B, for microscopy
• AKOS015903025
• DTXSID0060278
• 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-(2-(4-nitrophenyl)diazenyl)-, sodium salt (1:2)
• C.I. Acid Red 176 (VAN)
• disodium 5-hydroxy-3-[(4-nitrophenyl)hydrazinylidene]-4-oxonaphthalene-2,7-disulfonate
• 4,5-DIHYDROXYNAPHTHALENE-3-(4-NITROPHENYLAZO)-2,7-DISULFONIC ACID DISODIUM SALT
• 4,5-Dihydroxy-3-(p-nitrophenylazo)-2,7-naphthalenedisulfonic Acid Disodium Salt
• NSC 45542
• MFCD00003951
• UNII-81Y8BW5764
• 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(4-nitrophenyl)azo]-, disodium salt
• SCHEMBL2866134
• C.I. MORDANT BLACK 93
• 548-80-1
• CHROMOTROPE 2B [MI]
• D89265
• W-105599
• NS00043453
• disodium;4,5-dihydroxy-3-[(4-nitrophenyl)diazenyl]naphthalene-2,7-disulfonate
• 2,7-NAPHTHALENEDISULFONIC ACID, 4,5-DIHYDROXY-3-(P-NITROPHENYLAZO)-, DISODIUM SALT
• sodium (E)-4,5-dihydroxy-3-((4-nitrophenyl)diazenyl)naphthalene-2,7-disulfonate
• 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-((4-nitrophenyl)azo)-, disodium salt
• disodium 5-hydroxy-3-[2-(4-nitrophenyl)hydrazin-1-ylidene]-4-oxonaphthalene-2,7-disulfonate

• MDL： MFCD00003951
• Inchi： 1S/C16H11N3O10S2.2Na/c20-12-7-11(30(24,25)26)5-8-6-13(31(27,28)29)15(16(21)14(8)12)18-17-9-1-3-10(4-2-9)19(22)23;;/h1-7,20-21H,(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2/b18-17+;;
• InChI Key： AXUUHWJXDWBCSG-QIKYXUGXSA-L
• SMILES： S(C1C(=C(C2C(=CC(=CC=2C=1)S(=O)(=O)[O-])O)O)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)[O-].[Na+].[Na+]
• BRN： 4109733

Computed Properties

• Exact Mass: 512.95200
• Monoisotopic Mass: 512.952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 985
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 24
• XLogP3: nothing
• Topological Polar Surface Area: 239A^2

Experimental Properties

• Color/Form: Reddish brown powder
• Melting Point: 300℃
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 242.16000
• LogP: 5.06760
• Merck: 14,2240
• Color index: 16575
• Sensitiveness: Sensitive to humidity
• Solubility: Water, 200g/l; Insoluble in alcohol

Chromotrope 2B Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S24/25
• Risk Phrases：R36/37/38

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